Cas no 130369-79-8 (Cholesta-7,24-dien-6-one,2,3,11,14,20,22-hexahydroxy-, (2b,3b,5b,11a,22R)- (9CI))

• Product Name: Cholesta-7,24-dien-6-one,2,3,11,14,20,22-hexahydroxy-, (2b,3b,5b,11a,22R)- (9CI)
• CAS No: 130369-79-8
• MF: C₂₇H₄₂O₇
• MW: 478.618189334869
• CID: 167254
• Update Time: 2024-03-01

Cholesta-7,24-dien-6-one,2,3,11,14,20,22-hexahydroxy-, (2b,3b,5b,11a,22R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholesta-7,24-dien-6-one,2,3,11,14,20,22-hexahydroxy-, (2b,3b,5b,11a,22R)- (9CI)
• Vitexirone
• Cholesta-7,24-dien-6-one, 2,3,11,14,20,22-hexahydroxy-, (2β,3β,5β,11α,22R)-

• Inchi： 1S/C27H42O7/c1-14(2)6-7-22(32)26(5,33)21-8-9-27(34)16-11-17(28)15-10-18(29)19(30)12-24(15,3)23(16)20(31)13-25(21,27)4/h6,11,15,18-23,29-34H,7-10,12-13H2,1-5H3/t15-,18+,19-,20+,21-,22+,23+,24-,25+,26+,27+/m0/s1
• InChI Key： KEADWWVWWCWINS-UKTRSHMFSA-N
• SMILES： [C@@H]1(O)C[C@]2([H])[C@](C)(C[C@@H]1O)[C@]1([H])C([C@@]3(O)[C@@](C[C@H]1O)(C)[C@@H]([C@](O)(C)[C@H](O)C/C=C(/C)\C)CC3)=CC2=O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 701.8±60.0 °C(Predicted)
• PSA: 52.54
• pka: 13.84±0.70(Predicted)